Cas no 2413883-39-1 (2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine
• CAS No: 2413883-39-1
• MF: C₄H₇BrN₄
• MW: 191.029178857803
• CID: 6456306
• PubChem ID: 146050168
• Update Time: 2025-06-08

2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7563478
• 2413883-39-1
• 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine

• Inchi： 1S/C4H7BrN4/c5-4-3-9(2-1-6)8-7-4/h3H,1-2,6H2
• InChI Key： INQWJAKVHXZCSG-UHFFFAOYSA-N
• SMILES： BrC1=CN(CCN)N=N1

Computed Properties

• Exact Mass: 189.98541g/mol
• Monoisotopic Mass: 189.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine

Introduction to 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine (CAS No. 2413883-39-1)

2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine, also known by its CAS number 2413883-39-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated triazole ring and an amine functional group. These properties make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine consists of a 1,2,3-triazole ring substituted with a bromine atom at the 4-position and an ethylamine side chain. The triazole moiety is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the bromine atom adds further complexity and potential for modulation of biological activity. The amine group provides additional reactivity and can be readily functionalized for the synthesis of more complex derivatives.

In recent years, the study of triazole-containing compounds has been a focal point in medicinal chemistry due to their diverse biological activities and synthetic accessibility. The versatility of the click chemistry reaction, which is often used to form triazole rings, has facilitated the rapid synthesis and screening of large libraries of triazole derivatives. This has led to the identification of several promising leads in drug discovery programs.

2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine has been explored in various preclinical studies for its potential therapeutic applications. One notable area of research is its use as a scaffold for the development of inhibitors targeting specific enzymes or receptors. For example, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

In addition to its potential as a therapeutic agent, 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine has also been investigated for its role in chemical biology. The bromine atom can serve as a handle for further modification or labeling, making it useful in probe design for studying protein-protein interactions or other cellular processes. This property has been leveraged in the development of fluorescent probes and affinity reagents for imaging and pulldown experiments.

The synthetic route to 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis. The starting materials are readily available and can be modified to introduce various functional groups onto the triazole ring or the ethylamine side chain.

The physical and chemical properties of 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-amine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. Its solubility in water is limited but can be improved by functionalization or through the use of co-solvents.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional policies, general precautions should be taken when working with this compound due to its reactive nature. It is recommended to handle it under a fume hood and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The potential applications of 2-(4-bromo-1H-1,2,3-triazol-1-yl)ethan-1-am ine extend beyond medicinal chemistry into other areas such as materials science and analytical chemistry. For instance, its unique electronic properties make it suitable for use in organic electronics or as a building block for supramolecular assemblies.

In conclusion, 2-(4-bromo-1H-1,2,3-triazol - - - - - - - - - - - - - - - - - - - - - - yl)ethan-l-am ine (CAS No. 24l3883-l9-l) represents a promising compound with a wide range of potential applications in both research and industry. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery programs and other advanced applications.